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An In-depth Technical Guide to 2-Benzylpyridine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Benzylpyridine is a heterocyclic aromatic compound with the chemical formula C₁₂H₁₁N.[1]

It consists of a pyridine ring substituted with a benzyl group at the second position. This

compound serves as a crucial intermediate in the synthesis of various pharmaceuticals,

agrochemicals, and specialty chemicals.[1] Its unique structural features, combining both a

pyridine and a benzene ring, impart a range of interesting physical and chemical properties,

making it a versatile building block in organic synthesis. This guide provides a comprehensive

overview of the core physical and chemical properties of 2-benzylpyridine, detailed

experimental protocols, and visualizations of relevant chemical processes.

Physical and Chemical Properties
2-Benzylpyridine is typically a colorless to pale yellow or brown liquid with a characteristic

aromatic odor.[1][2][3] It is stable under normal laboratory conditions and should be stored in a

cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing

agents.[4][5]
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The key physical properties of 2-benzylpyridine are summarized in the table below, providing

a consolidated reference for laboratory applications.

Property Value References

Molecular Formula C₁₂H₁₁N [1][6][7]

Molecular Weight 169.22 g/mol [1][6]

Appearance
Colorless to light yellow or

brown liquid
[1][2][3]

Melting Point 8-10 °C [3][6][8][9]

Boiling Point 276-277 °C [1][3][6][8]

Density 1.054 g/mL at 25 °C [3][8][10]

Refractive Index 1.579 at 20 °C [3][8]

Flash Point 125 °C (closed cup) [6][9]

Vapor Pressure 0.00829 mmHg at 25 °C [9]

Quantitative Chemical Properties
The chemical properties of 2-benzylpyridine are essential for its application in synthesis and

drug design.

Property Value References

pKa 5.13 at 25 °C [3][4][11][12]

LogP (Octanol/Water Partition

Coefficient)
2.57 - 2.71 [3][6][11][13]

Water Solubility
Insoluble to slightly soluble (~1

g/L at 20 °C)
[1][2][3][6][14]

Solubility in Organic Solvents

Soluble in ethanol, ether,

chloroform, DMSO, and

methanol

[2][3][14]
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Experimental Protocols
Synthesis of 2-(2,4-Dinitrobenzyl)pyridine
This protocol details the nitration of 2-benzylpyridine to synthesize 2-(2,4-

dinitrobenzyl)pyridine, a photochromic compound.[15]

Materials:

2-Benzylpyridine

Fuming nitric acid

Concentrated sulfuric acid

Ice

Sodium hydroxide solution (2 M)

Diethyl ether

Magnesium sulfate

Ethanol

Decolorizing charcoal (optional)

Procedure:

In an ice bath, separately cool 3.2 mL of 2-benzylpyridine and 4.0 mL of fuming nitric acid.

In a 50 mL three-necked flask equipped with a reflux condenser, thermometer, dropping

funnel, and magnetic stirrer, place 20 mL of sulfuric acid.

Cool the sulfuric acid in an ice-salt bath to below 5 °C with stirring.

Add the cold 2-benzylpyridine dropwise, ensuring the temperature remains below 10 °C.
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Subsequently, add the cold fuming nitric acid dropwise, maintaining the temperature below

10 °C.

Replace the ice bath with a water bath and heat the mixture to 80 °C for 20 minutes with

continuous stirring.

Carefully pour the reaction mixture onto approximately 200 g of crushed ice in a 1 L beaker.

Rinse the reaction flask with about 40 mL of ice-water and add it to the beaker.

Place the beaker in an ice bath and add a larger magnetic stir bar.

While stirring gently, add 2 M sodium hydroxide solution dropwise until the mixture is strongly

alkaline (pH ~11).

To the resulting milky yellow mixture, add 300 mL of diethyl ether and stir for an additional 15

minutes to extract the product.

Transfer the mixture to a separatory funnel and separate the organic layer.

Dry the organic layer over magnesium sulfate and filter it into a 500 mL round-bottomed

flask.

Reduce the volume to 60 mL using a rotary evaporator without external heating.

Cool the flask in ice and collect the precipitated product by vacuum filtration.

Recrystallize the product from ethanol, using decolorizing charcoal if necessary.

Record the yield, appearance, melting point, and spectroscopic data (IR, ¹H NMR, ¹³C NMR)

of the purified 2-(2,4-dinitrobenzyl)pyridine.

Purification of 2-Benzylpyridine
A general procedure for the purification of commercially available 2-benzylpyridine is as

follows:

Materials:
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2-Benzylpyridine (technical grade)

Sodium hydroxide (NaOH) pellets

Calcium oxide (CaO)

Distillation apparatus

Procedure:

Dry the 2-benzylpyridine over sodium hydroxide pellets for several days.

Decant the dried liquid into a distillation flask containing calcium oxide.

Distill the mixture under reduced pressure.

Collect the middle fraction, which is the purified 2-benzylpyridine.[4]

Visualizations
Synthesis of 2-(2,4-Dinitrobenzyl)pyridine
The following diagram illustrates the workflow for the synthesis of 2-(2,4-dinitrobenzyl)pyridine

from 2-benzylpyridine.
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Caption: Workflow for the synthesis of 2-(2,4-dinitrobenzyl)pyridine.
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General Purification Workflow for 2-Benzylpyridine
This diagram outlines the general steps for the purification of 2-benzylpyridine.

Crude 2-Benzylpyridine

Drying over NaOH

Distillation from CaO
(Reduced Pressure)

Collect Middle Fraction

Purified 2-Benzylpyridine

Click to download full resolution via product page

Caption: General purification workflow for 2-benzylpyridine.

Conclusion
2-Benzylpyridine is a valuable compound with a well-defined set of physical and chemical

properties that make it suitable for a wide range of applications in organic synthesis and

medicinal chemistry. This guide has provided a detailed summary of these properties, along

with a practical experimental protocol for one of its key reactions and a general purification

scheme. The provided visualizations offer a clear and concise representation of these

processes, intended to aid researchers and professionals in their work with this versatile

molecule. Further research into the biological activities of 2-benzylpyridine derivatives may

open up new avenues for its application in drug discovery and development.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Benzylpyridine [intersurfchem.net]

2. 2-Benzylpyridine Supplier China | Properties, Uses, Safety Data, Price & Bulk Purchase
[pipzine-chem.com]

3. 2-Benzylpyridine | 101-82-6 [chemicalbook.com]

4. Page loading... [guidechem.com]

5. 2-Benzylpyridine - Safety Data Sheet [chemicalbook.com]

6. 2-Benzylpyridine | CAS#:101-82-6 | Chemsrc [chemsrc.com]

7. 2-Benzylpyridine, 98+% 1000 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

8. chemsynthesis.com [chemsynthesis.com]

9. Page loading... [guidechem.com]

10. scientificlabs.com [scientificlabs.com]

11. 2-Benzylpyridine CAS#: 101-82-6 [m.chemicalbook.com]

12. chembk.com [chembk.com]

13. 2-benzylpyridine [stenutz.eu]

14. solubilityofthings.com [solubilityofthings.com]

15. books.rsc.org [books.rsc.org]

To cite this document: BenchChem. [physical and chemical properties of 2-benzylpyridine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664053#physical-and-chemical-properties-of-2-
benzylpyridine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1664053?utm_src=pdf-custom-synthesis
https://www.intersurfchem.net/intermediates/2-benzylpyridine/
https://www.pipzine-chem.com/products/pyridine/2-benzylpyridine.html
https://www.pipzine-chem.com/products/pyridine/2-benzylpyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0320119.htm
https://www.guidechem.com/encyclopedia/2-benzylpyridine-dic1701.html
https://www.chemicalbook.com/msds/2-benzylpyridine.htm
https://www.chemsrc.com/en/cas/101-82-6_586486.html
https://www.thermofisher.com/order/catalog/product/A10662.0B
https://www.thermofisher.com/order/catalog/product/A10662.0B
https://www.chemsynthesis.com/base/chemical-structure-13047.html
https://www.guidechem.com/dictionary/en/101-82-6.html
https://www.scientificlabs.com/en/product/pyridines/B30200-25G
https://m.chemicalbook.com/ProductChemicalPropertiesCB0320119_EN.htm
https://www.chembk.com/en/chem/2-benzyl-pyridin
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-benzylpyridine
https://www.solubilityofthings.com/2-benzylpyridine
https://books.rsc.org/books/edited-volume/36/chapter/41628/5-1-3-Synthesis-of-2-2-4-Dinitrobenzyl-pyridine
https://www.benchchem.com/product/b1664053#physical-and-chemical-properties-of-2-benzylpyridine
https://www.benchchem.com/product/b1664053#physical-and-chemical-properties-of-2-benzylpyridine
https://www.benchchem.com/product/b1664053#physical-and-chemical-properties-of-2-benzylpyridine
https://www.benchchem.com/product/b1664053#physical-and-chemical-properties-of-2-benzylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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